Cas no 333771-77-0 (1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-bis(4-methylphenyl)-)

1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-bis(4-methylphenyl)- structure
333771-77-0 structure
Product Name:1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-bis(4-methylphenyl)-
CAS No:333771-77-0
MF:C40H34N4
MW:570.724769115448
CID:1457368
PubChem ID:3123797
Update Time:2025-04-20

1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-[3-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]phenyl]-4,5-bis(4-methylphenyl)-1H-imidazole
    • 333771-77-0
    • AKOS030522980
    • 1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-bis(4-methylphenyl)-
    • DTXSID90389513
    • Inchi: 1S/C40H34N4/c1-25-8-16-29(17-9-25)35-36(30-18-10-26(2)11-19-30)42-39(41-35)33-6-5-7-34(24-33)40-43-37(31-20-12-27(3)13-21-31)38(44-40)32-22-14-28(4)15-23-32/h5-24H,1-4H3,(H,41,42)(H,43,44)
    • InChI Key: AWONTQCQRISENZ-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=C(C=2)C2=NC(C3C=CC(C)=CC=3)=C(C3C=CC(C)=CC=3)N2)=NC(C2C=CC(C)=CC=2)=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 570.27862
  • Monoisotopic Mass: 570.27834710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 6
  • Complexity: 806
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 57.4Ų

Experimental Properties

  • PSA: 57.36
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